Benzo[c][1,2,5]thiadiazol-5-yl(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H13N5O2S/c24-18(12-6-7-14-15(8-12)22-26-21-14)23-9-13(10-23)17-19-16(20-25-17)11-4-2-1-3-5-11/h1-8,13H,9-10H2
• InChI Key: HYBYCNJBTGXCQP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=NSN=C3C=C2)C4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C18H13N5O2S
• Molecular Weight: 363.4 g/mol
• CAS No.: 1251681-19-2

Description

Benzo[c][1,2,5]thiadiazol-5-yl(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H13N5O2S and its molecular weight is 363.4. The purity is usually 95%.
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Scientific Research Applications

Molecular Aggregation and Spectroscopic Studies

Research on thiadiazole derivatives, similar in structure to the compound , has explored their molecular aggregation behavior in different solvents. Spectroscopic studies revealed that solvent type significantly affects the molecular aggregation of these compounds, suggesting potential applications in material science and sensor technology for detecting solvent compositions or environmental conditions (Matwijczuk et al., 2016).

Synthesis and Biological Activity

Another area of research focuses on synthesizing new benzo[b]thiophene derivatives, including thiadiazoles and oxadiazoles, starting from precursors like 3-chlorobenzo[b]thiophene-2-carboxyl chloride. These compounds were characterized and evaluated for antibacterial, antifungal, and anti-inflammatory activities, indicating the potential of such structures for developing new antimicrobial and anti-inflammatory agents (Isloor et al., 2010).

Anticancer Potential and Hypoxia Inhibitors

The anticancer potential of benzo[c][1,2,5]oxadiazoles and benzo[c][1,2,5]thiadiazoles, including the synthesis of boron-based derivatives targeting tumor hypoxia, highlights a significant direction in cancer research. These compounds were synthesized and characterized, with ongoing biological studies to evaluate their efficacy as anticancer agents (Das et al., 2023).

Drug-likeness and Microbial Investigation

Further research involved the synthesis and in silico prediction of drug-likeness properties of novel compounds derived from benzotriazole-yl methanone, evaluated for antibacterial, antifungal, and antimycobacterial activities. This study provides insights into the development of new drugs with improved pharmacokinetic properties and antimicrobial efficacy (Pandya et al., 2019).